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Compound of Interest

Compound Name: 1,4-Bis(bromomethyl)benzene

Cat. No.: B118104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for α,α'-Dibromo-p-xylene

(CAS No. 623-24-5), a versatile reagent in organic synthesis. Due to its hazardous properties,

strict adherence to safety protocols is imperative.

Hazard Identification and Classification
α,α'-Dibromo-p-xylene is a potent lachrymator and corrosive substance that can cause severe

tissue damage upon contact.[1] It is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.[4][5]

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[4][5]

[6][7][8]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[6][7]

Corrosive to Metals 1
H290: May be corrosive to

metals.[4][5]

Source: Multiple Safety Data Sheets

Physical and Chemical Properties
Understanding the physical and chemical properties of α,α'-Dibromo-p-xylene is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Data
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Property Value

Molecular Formula C₈H₈Br₂[10]

Molecular Weight 263.96 g/mol [7][8][10]

Appearance White to light yellow crystalline powder.[1][2][8]

Melting Point 143-145 °C (lit.)[6][7]

Boiling Point 245 °C (lit.)[6][7]

Solubility
Soluble in dioxane (hot), hydrolyzes in water.[8]

[11]

Synonyms
1,4-Bis(bromomethyl)benzene, p-Xylylene

dibromide.[4][5][6]

Toxicological Information
The toxicological properties of α,α'-Dibromo-p-xylene have not been fully investigated, and

quantitative data such as LD50 and LC50 values are not readily available.[9][12] However, the

available information indicates that it is extremely destructive to tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[1]

Mechanism of Toxicity
As a benzylic halide, α,α'-Dibromo-p-xylene is a reactive alkylating agent. Its lachrymatory and

corrosive effects are believed to stem from its ability to react with nucleophilic functional groups

(e.g., sulfhydryl, amino, hydroxyl groups) present in biological macromolecules such as

proteins and nucleic acids. This indiscriminate alkylation can lead to enzyme inactivation,

disruption of cellular membranes, and initiation of inflammatory responses, resulting in tissue

damage and irritation.
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Postulated Mechanism of Lachrymatory Action
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Caption: Postulated mechanism of α,α'-Dibromo-p-xylene toxicity.
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Experimental Protocols and Handling Precautions
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is mandatory. The following table outlines the minimum

requirements.

Table 3: Required Personal Protective Equipment

Body Part Protection Standard

Eyes/Face
Chemical safety goggles and a

face shield.

OSHA 29 CFR 1910.133 or

EN166[9][12]

Skin

Nitrile rubber gloves (minimum

0.11 mm thickness), a

chemically resistant lab coat,

and full-body protection for

large quantities.

EN 374[9]

Respiratory

A NIOSH-approved full-face

respirator with cartridges for

organic vapors and

particulates (e.g., OV/AG/P99

or ABEK-P2).[9][12]

NIOSH (US) or CEN (EU)[9]

Safe Handling Workflow
All work with α,α'-Dibromo-p-xylene must be conducted within a certified chemical fume hood

to ensure adequate ventilation and to avoid inhalation of its dust or vapors.
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Safe Handling Workflow for α,α'-Dibromo-p-xylene

Preparation
- Verify fume hood function

- Don full PPE
- Prepare spill kit

Weighing
- Use secondary containment
- Tare balance with container

- Add reagent carefully
- Clean any spills immediately

Reaction Setup
- Add to reaction vessel inside hood
- Use inert atmosphere if required

- Monitor reaction progress remotely if possible

Quenching & Workup
- Cool reaction mixture

- Slowly add quenching agent (e.g., isopropanol, aqueous base)
- Perform extractions in hood

Decontamination & Cleanup
- Decontaminate glassware with a suitable solvent

- Wipe down fume hood surfaces

Waste Disposal
- Segregate halogenated waste

- Dispose of solid and liquid waste in labeled, sealed containers
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of α,α'-Dibromo-p-xylene.
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Representative Experimental Protocol: Synthesis of α,α'-
Dibromo-p-xylene
This protocol is adapted from established procedures for benzylic bromination and should be

performed with strict adherence to the safety measures outlined in this guide.[2]

Objective: To synthesize α,α'-Dibromo-p-xylene from p-xylene.

Materials:

p-Xylene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) - Caution: potential for explosion if not handled correctly.

Carbon tetrachloride (CCl₄) - Caution: toxic and carcinogenic.

Round bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Procedure:

Preparation: In a certified chemical fume hood, equip a 250 mL round bottom flask with a

magnetic stir bar and a reflux condenser.

Charging the Flask: Add p-xylene (e.g., 5 mL, 40.78 mmol) and carbon tetrachloride (70 mL)

to the flask.[2]

Initiation: Begin stirring and heating the mixture in an oil bath.

Addition of Reagents: Sequentially add N-bromosuccinimide (e.g., 29.86 g, 167.80 mmol)

and benzoyl peroxide (e.g., 5.83 g, 24.08 mmol) to the flask.[2]
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Reaction: Reflux the reaction mixture at approximately 70 °C for 12 hours.[2]

Workup:

Cool the reaction mixture to room temperature. A solid (succinimide) will precipitate.

Filter the mixture to remove the solid precipitate.

The filtrate, containing the product, should be handled with care.

Purification:

Remove the solvent from the filtrate via rotary evaporation under reduced pressure.

The resulting solid can be further purified by recrystallization from ethanol, benzene, or

chloroform.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Immediately move the victim to fresh air. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration (do not use

mouth-to-mouth). Seek immediate medical

attention.[9][12][13]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[9][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[9][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][12][13]

Accidental Release Measures
Minor Spills:

Evacuate the immediate area.

Wearing full PPE, cover the spill with a dry absorbent material (e.g., vermiculite, sand, or

earth).

Carefully sweep up the material, avoiding dust generation, and place it in a suitable,

labeled container for hazardous waste disposal.[9][13]

Major Spills:

Evacuate the laboratory and alert emergency personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AC112941000&countryCode=US&language=en
http://www.orgsyn.org/demo.aspx?prep=CV4P0984
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
http://www.orgsyn.org/demo.aspx?prep=CV4P0984
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
http://www.orgsyn.org/demo.aspx?prep=CV4P0984
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AC112941000&countryCode=US&language=en
http://www.orgsyn.org/demo.aspx?prep=CV4P0984
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
http://www.orgsyn.org/demo.aspx?prep=CV4P0984
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent the spill from entering drains or waterways.[9]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as bases, strong oxidizing agents, alcohols, amines, and metals.[12][13] The container

should be kept tightly closed. Store in a corrosives-compatible area.

Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste

regulations.[13] Do not mix with other waste streams. Contaminated containers should be

treated as the product itself.[9]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for α,α'-Dibromo-p-xylene. It is not a substitute for a thorough risk assessment and

adherence to institutional safety policies. Always consult the most recent Safety Data Sheet

(SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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